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Compound of Interest

Compound Name: Dipentyl ether

Cat. No.: B147394

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling precautions for
dipentyl ether (also known as amyl ether), a common solvent and extractant in research and
development settings. Adherence to these guidelines is essential for ensuring a safe laboratory

environment.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. The following table summarizes key quantitative data for
dipentyl ether.
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Property Value References
Molecular Formula C10H220 [1112][3]
Molar Mass 158.28 g/mol [1103114]
Appearance Colorless to light yellow liquid [1]

Odor Characteristic [5]

Density 0.785 g/mL at 25°C [1][4]

Melting Point -69.2 °C [2]

Boiling Point 187-188 °C [1][4]

Flash Point 57 °C (135 °F) [1][4][6]

Vapor Pressure

0.7 hPa at 20 °C

[1]

Vapor Density

5.46

[1]

Water Solubility

Insoluble

[1](2]

Solubility in other solvents

Miscible with alcohol and

ether; Soluble in chloroform

[1](2]

Refractive Index (n20/D)

1.412

[1]14]

Explosive Limits

2.0 - 8.0 % (V)

[1]

Hazard Identification and Classification

Dipentyl ether is classified as a flammable liquid and may cause irritation to the eyes, skin,

and respiratory tract.[6] While comprehensive toxicological properties have not been fully

investigated, it is crucial to handle this chemical with caution.[6]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[4]

e H302: Harmful if swallowed.
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e H336: May cause drowsiness or dizziness.
Precautionary Statements:

A comprehensive list of precautionary statements can be found in Safety Data Sheets, but
some key recommendations include:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.

e P261: Avoid breathing mist or vapors.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

Experimental Protocols for Safe Handling

The following protocols provide detailed methodologies for the safe handling of dipentyl ether
in a laboratory setting.

Personal Protective Equipment (PPE) Selection

Proper selection and use of PPE are critical to minimize exposure. The following workflow
outlines the decision-making process for selecting appropriate PPE.
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Risk Assessment

Potential for Splash or Spray?

R
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PPE Selection
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(EN166 or OSHA 29 CFR 1910.133)

Click to download full resolution via product page

Caption: PPE Selection Workflow for Dipentyl Ether.

Methodology:

o Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[6] If there is a splash potential, a face shield should be worn in
addition to goggles.[7][8]

» Skin Protection: Wear appropriate chemical-resistant gloves to prevent skin exposure.[6]
Nitrile or butyl rubber gloves are generally recommended.[8][9] A lab coat or a chemical-
resistant apron should also be worn.[8]
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o Respiratory Protection: Use with adequate ventilation.[6] If working outside of a fume hood or
if vapors may be generated, a NIOSH-approved respirator should be used in accordance
with OSHA respirator regulations found in 29 CFR 1910.134.[6][8]

Storage and Handling Procedures

Proper storage and handling are crucial to prevent accidents and maintain the chemical's
stability.

Methodology:

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[6]
Keep the container tightly sealed.[6][10] Store below +30°C.[1] Keep away from heat, sparks,
and flame.[6] On long-term storage, substances with similar functional groups can form
explosive peroxides.[6]

» Handling: Use only in well-ventilated areas, preferably within a chemical fume hood.[10]
Ensure good ventilation/exhaustion at the workplace.[10] Use spark-proof tools and
explosion-proof equipment.[6] Avoid contact with eyes, skin, and clothing.[6] Do not breathe
vapor or mist.[6] Fumes are heavier than air and can accumulate at floor level.[10]

Spill and Emergency Procedures

In the event of a spill or exposure, a clear and practiced emergency plan is essential.
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Dipentyl Ether Spill Occurs
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Caption: Dipentyl Ether Spill Response Flowchart.
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Methodology:

e Spill Cleanup:

[¢]

For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place
in a suitable container for disposal.[6]

[¢]

Use spark-proof tools and provide ventilation.[6]

[¢]

Avoid runoff into storm sewers and ditches.[6]

[e]

For large spills, evacuate the area and contact emergency services.
» First Aid Measures:

o Eyes: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper
and lower eyelids. Get medical aid.[6]

o Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[6]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Get medical aid.[6]

o Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[6]

Incompatibilities and Stability

o Chemical Stability: Stable under recommended storage conditions.[1] However, on long-term
storage, it may form explosive peroxides.[6]

» Incompatible Materials: Incompatible with strong oxidizing agents.[1][6]
» Conditions to Avoid: Heat, flames, sparks, ignition sources, and exposure to air.[6][11]

By adhering to the information and protocols outlined in this guide, researchers, scientists, and
drug development professionals can significantly mitigate the risks associated with the handling
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and use of dipentyl ether, fostering a safer and more productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147394?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

